Cas no 1500773-17-0 (2-(2-fluoro-4-methoxyphenyl)propanenitrile)

• Product Name: 2-(2-fluoro-4-methoxyphenyl)propanenitrile
• CAS No: 1500773-17-0
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 6206091
• PubChem ID: 19851061
• Update Time: 2025-10-19

2-(2-fluoro-4-methoxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methoxyphenyl)propanenitrile
• SCHEMBL9765300
• EN300-1853958
• 1500773-17-0

• Inchi： 1S/C10H10FNO/c1-7(6-12)9-4-3-8(13-2)5-10(9)11/h3-5,7H,1-2H3
• InChI Key： FGIPEFFHGNAIHV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C#N)C)OC

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-fluoro-4-methoxyphenyl)propanenitrile

Comprehensive Overview of 2-(2-fluoro-4-methoxyphenyl)propanenitrile (CAS No. 1500773-17-0)

2-(2-fluoro-4-methoxyphenyl)propanenitrile, with the CAS number 1500773-17-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This nitrile derivative, characterized by its fluoro and methoxy substituents, exhibits unique chemical properties that make it a valuable intermediate in the development of bioactive molecules. Its molecular structure, featuring a propanenitrile backbone, allows for versatile reactivity, enabling its use in various coupling reactions and functional group transformations.

In recent years, the demand for fluorinated compounds like 2-(2-fluoro-4-methoxyphenyl)propanenitrile has surged due to their pivotal role in drug discovery. Fluorination is a key strategy in medicinal chemistry, as it often enhances the metabolic stability, bioavailability, and binding affinity of potential drug candidates. Researchers are particularly interested in this compound's potential applications in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in oncology and neurology research. The methoxy group further contributes to its lipophilicity, a critical factor in optimizing drug-like properties.

The synthesis of 2-(2-fluoro-4-methoxyphenyl)propanenitrile typically involves multi-step organic reactions, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce reaction times, aligning with the growing emphasis on sustainable and efficient synthetic methodologies. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC ensures high purity, which is essential for its application in sensitive research areas.

From an industrial perspective, CAS 1500773-17-0 is often sourced by pharmaceutical companies and contract research organizations (CROs) specializing in custom synthesis and building blocks. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura and Buchwald-Hartwig) makes it a sought-after reagent for constructing complex molecular architectures. Additionally, its stability under standard storage conditions (room temperature, inert atmosphere) ensures ease of handling and long-term usability.

Beyond pharmaceuticals, 2-(2-fluoro-4-methoxyphenyl)propanenitrile has potential applications in agrochemicals and material science. For instance, fluorinated nitriles are investigated as precursors for liquid crystals and polymers with tailored electronic properties. The compound's electron-withdrawing nature, attributed to the fluoro group, could also be leveraged in designing organic semiconductors or photovoltaic materials, addressing the global push for renewable energy solutions.

As the scientific community continues to explore structure-activity relationships (SAR), compounds like 2-(2-fluoro-4-methoxyphenyl)propanenitrile remain at the forefront of innovation. Its relevance is further amplified by the rise of AI-driven drug discovery, where predictive modeling identifies fluorinated scaffolds as high-value targets. For researchers and suppliers, staying updated on the latest synthetic protocols and safety data sheets (SDS) for CAS 1500773-17-0 is crucial to ensuring compliance and maximizing its utility in cutting-edge applications.